4-(4-Methoxy-3-methylbenzoyl)piperidine hydrochloride
Overview
Description
Scientific Research Applications
Pharmacology
4-(4-Methoxy-3-methylbenzoyl)piperidine hydrochloride: is a piperidine derivative, which is a class of compounds that have significant implications in pharmacology . Piperidine structures are found in various pharmaceuticals and play a crucial role in the development of new therapeutic agents. This compound could be involved in the synthesis of novel drugs, particularly those targeting central nervous system disorders, due to its potential to cross the blood-brain barrier.
Organic Synthesis
In organic synthesis, this compound can serve as a precursor or intermediate for the formation of more complex molecules . Its piperidine core is a versatile scaffold that can undergo various chemical transformations, enabling the synthesis of a wide range of substituted piperidines, which are valuable in medicinal chemistry.
Medicinal Chemistry
The compound’s structure suggests its utility in the design and synthesis of drug candidates. It could be used to create analogs of existing medications or to develop new classes of drugs . The methoxy and methylbenzoyl groups present in the compound can be modified to alter the pharmacokinetic and pharmacodynamic properties of the synthesized drugs.
Biochemistry
In biochemistry, 4-(4-Methoxy-3-methylbenzoyl)piperidine hydrochloride may be used to study enzyme-substrate interactions, particularly in systems where piperidine-based substrates are involved . It can also be used to investigate the metabolic pathways of similar compounds within biological systems.
Analytical Chemistry
This compound can be used as a standard or reference material in chromatographic analysis and mass spectrometry . It can help in the development of analytical methods for the detection and quantification of related compounds in various samples.
Chemical Engineering
In chemical engineering, it can be utilized in process development for the synthesis of piperidine derivatives . Its properties, such as solubility and reactivity, can influence the optimization of reaction conditions and scaling up processes for industrial production.
Materials Science
The compound’s structural features may be explored in materials science for the development of novel materials with specific properties . For instance, its incorporation into polymers could result in materials with unique electrical or mechanical properties.
Environmental Science
Lastly, 4-(4-Methoxy-3-methylbenzoyl)piperidine hydrochloride could be studied for its environmental impact, particularly its behavior in water and soil, and its potential biodegradability . Understanding its environmental interactions is crucial for assessing the safety of its use in large-scale applications.
Safety and Hazards
The safety data sheet for a similar compound, Piperidine, indicates that it is a highly flammable liquid and vapor. It is harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage . It’s important to handle 4-(4-Methoxy-3-methylbenzoyl)piperidine hydrochloride with appropriate safety measures. For detailed safety and hazard information, it’s recommended to refer to the compound’s safety data sheet.
properties
IUPAC Name |
(4-methoxy-3-methylphenyl)-piperidin-4-ylmethanone;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2.ClH/c1-10-9-12(3-4-13(10)17-2)14(16)11-5-7-15-8-6-11;/h3-4,9,11,15H,5-8H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHKHJDXKJUGABH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)C2CCNCC2)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methoxy-3-methylbenzoyl)piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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